Cas no 15857-68-8 (4H-1-Benzothiopyran-4-one,2,3-dihydro-, oxime)

• Product Name: 4H-1-Benzothiopyran-4-one,2,3-dihydro-, oxime
• CAS No: 15857-68-8
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD00024086
• CID: 171900
• PubChem ID: 9562244
• Update Time: 2025-08-04

4H-1-Benzothiopyran-4-one,2,3-dihydro-, oxime Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one,2,3-dihydro-, oxime
• 2,3-dihydro-4H-1-benzothiopyran-4-one oxime
• N-(2,3-dihydrothiochromen-4-ylidene)hydroxylamine
• 1-Thiochrome, oxime
• 2,3-Dihydrobenzo(b)thiin-3-one, oxime
• AC1L3AI2
• BRN 0140955
• CTK4C9739
• EINECS 239-979-6
• Thiachromanon-4-oxim
• Thiochroman-4-one, oxime
• Thiochroman-4-on-oxim
• Thiochromanon-(4)-oxim
• Thiochroman-4-one oxime
• (E)-thiochroman-4-one oxime
• (E)-thiochroman-4-one oxime(WXC06537)
• N-(3,4-dihydro-2H-1-benzothiopyran-4-ylidene)hydroxylamine
• Thiochromanone oxime
• NSC-108687
• AKOS003670055
• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-, oxime
• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-, oxime, (4E)-
• (NE)-N-(2,3-dihydrothiochromen-4-ylidene)hydroxylamine
• 5EEQ52PF42
• 482655-34-5
• SCHEMBL12609508
• AB01333177-02
• AS-67002
• N-[(4E)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]hydroxylamine
• MFCD00024086
• NCGC00046066-02
• (4E)-2,3-Dihydro-4H-1-benzothiopyran-4-one oxime
• 15857-68-8
• Thiochroman-4-oneoxime
• HMS2156H12
• W13522
• 5-17-10-00016 (Beilstein Handbook Reference)
• AKOS017263789
• HMS3312H05
• RARVWGVWROHFMP-UHFFFAOYSA-N
• N-(2,3-DIHYDRO-1-BENZOTHIOPYRAN-4-YLIDENE)HYDROXYLAMINE
• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-, oxime (9CI)
• NSC 108687
• SCHEMBL7971943
• 4-thiochromanone oxime
• NS00053641
• DTXSID101249680

• MDL： MFCD00024086
• Inchi： 1S/C9H9NOS/c11-10-8-5-6-12-9-4-2-1-3-7(8)9/h1-4,11H,5-6H2/b10-8+
• InChI Key： RARVWGVWROHFMP-CSKARUKUSA-N
• SMILES： S1C2C=CC=CC=2/C(/CC1)=N/O

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 32.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 4H-1-Benzothiopyran-4-one,2,3-dihydro-, oxime

Recent Advances in the Study of 4H-1-Benzothiopyran-4-one,2,3-dihydro-, oxime (CAS: 15857-68-8)

The compound 4H-1-Benzothiopyran-4-one,2,3-dihydro-, oxime (CAS: 15857-68-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, providing a comprehensive overview for researchers and industry professionals.

Recent studies have focused on the optimization of synthetic routes for 4H-1-Benzothiopyran-4-one,2,3-dihydro-, oxime, aiming to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that enhances the efficiency of oxime formation, reducing byproduct formation and enabling scalable production. This advancement is critical for further pharmacological evaluations and potential commercialization.

In terms of biological activity, preliminary in vitro studies have revealed that 4H-1-Benzothiopyran-4-one,2,3-dihydro-, oxime exhibits promising inhibitory effects against specific kinase targets implicated in inflammatory diseases. A study published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its selective inhibition of p38 MAP kinase, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and psoriasis.

Mechanistic investigations have further elucidated the compound's mode of action. Structural analyses using X-ray crystallography and molecular docking simulations indicate that the oxime moiety plays a crucial role in binding to the ATP-binding site of target kinases, thereby disrupting their catalytic activity. These findings, reported in a 2024 Nature Communications article, provide a solid foundation for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies, as noted in a recent review in Drug Discovery Today (2024), indicate that 4H-1-Benzothiopyran-4-one,2,3-dihydro-, oxime exhibits moderate bioavailability and requires further derivatization to improve its metabolic stability. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 4H-1-Benzothiopyran-4-one,2,3-dihydro-, oxime (CAS: 15857-68-8) represents a promising scaffold for the development of novel kinase inhibitors with therapeutic potential in inflammatory and possibly oncological indications. Continued research efforts are needed to overcome current limitations and fully realize its clinical potential. This brief underscores the importance of interdisciplinary collaboration in advancing this compound from bench to bedside.